Cas no 1867624-26-7 ((3R)-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: (3R)-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 1867624-26-7
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 6148616
• PubChem ID: 108048581
• Update Time: 2025-05-19

(3R)-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• EN300-5043677
• 1867624-26-7

• Inchi： 1S/C12H10F3NO3/c13-12(14,15)11(19)16-6-8-4-2-1-3-7(8)5-9(16)10(17)18/h1-4,9H,5-6H2,(H,17,18)/t9-/m1/s1
• InChI Key： POJPNMAMNFKEGG-SECBINFHSA-N
• SMILES： FC(C(N1CC2C=CC=CC=2C[C@@H]1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 273.06127767g/mol
• Monoisotopic Mass: 273.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on (3R)-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Recent Advances in the Study of (3R)-2-(Trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS: 1867624-26-7)

The compound (3R)-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 1867624-26-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of various bioactive molecules. Its trifluoroacetyl group and tetrahydroisoquinoline core make it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of protease inhibitors, receptor antagonists, and other therapeutic agents targeting a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One of the most notable advancements in the study of this compound is its application in the development of selective enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (3R)-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid exhibit potent inhibitory activity against specific proteases involved in inflammatory pathways. This finding opens new avenues for the design of anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its role in drug discovery, recent research has also explored the compound's potential as a chiral auxiliary in asymmetric synthesis. Its rigid structure and stereochemical properties make it an excellent candidate for facilitating enantioselective reactions, which are critical for the production of optically active pharmaceuticals. A study published in Organic Letters in 2022 reported the successful use of this compound in the asymmetric synthesis of complex natural products, further underscoring its versatility.

Despite these promising developments, challenges remain in the large-scale production and optimization of (3R)-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid. Current synthetic routes often involve multi-step processes with moderate yields, prompting ongoing research into more efficient and sustainable methodologies. Recent efforts have focused on catalytic approaches and green chemistry principles to address these limitations.

In conclusion, (3R)-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 1867624-26-7) represents a valuable scaffold in medicinal chemistry and chemical biology. Its diverse applications, from drug discovery to asymmetric synthesis, highlight its importance in advancing pharmaceutical research. Future studies are expected to further elucidate its mechanisms of action and expand its utility in the development of next-generation therapeutics.